Cas no 5516-73-4 (1H-Indole-3-aceticacid, 2-(3-piperidinyl)-, ethyl ester)

• Product Name: 1H-Indole-3-aceticacid, 2-(3-piperidinyl)-, ethyl ester
• CAS No: 5516-73-4
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• CID: 383305
• PubChem ID: 2110832
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, 2-(3-piperidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 2-(3-piperidinyl)-, ethyl ester
• 1-phenyl-3-thiophen-2-ylpyrazol-4-amine
• SR-01000052689-1
• 5516-73-4
• AGN-PC-0KC9NW
• AKOS017268962
• DTXSID00366557
• SR-01000052689

• Inchi： 1S/C13H11N3S/c14-11-9-16(10-5-2-1-3-6-10)15-13(11)12-7-4-8-17-12/h1-9H,14H2
• InChI Key： UAMUSLJKSRYNCE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(=CN(C2C=CC=CC=2)N=1)N

Computed Properties

• Exact Mass: 241.06753
• Monoisotopic Mass: 241.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 406.1°Cat760mmHg
• Flash Point: 199.4°C
• Refractive Index: 1.709
• PSA: 43.84